Cas no 900011-71-4 (2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine
• CAS No: 900011-71-4
• MF: C₂₃H₂₄N₂O₆S
• MW: 456.511465072632
• CID: 5494545
• Update Time: 2025-05-18

2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-1-(3,4-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

• Inchi： 1S/C23H24N2O6S/c1-28-19-7-5-16(14-21(19)29-2)23-18-4-3-9-24(18)10-11-25(23)32(26,27)17-6-8-20-22(15-17)31-13-12-30-20/h3-9,14-15,23H,10-13H2,1-2H3
• InChI Key： OMCHBIDUMXKEKQ-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(S(C1=CC=C3OCCOC3=C1)(=O)=O)C2C1=CC=C(OC)C(OC)=C1

Additional information on 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine

Comprehensive Analysis of 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 900011-71-4)

The compound 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 900011-71-4) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique benzodioxine and pyrrolopyrazine moieties make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.

In recent years, the demand for sulfonyl-containing compounds like this one has surged due to their versatility in drug design. The sulfonyl group in this molecule enhances its binding affinity to target proteins, making it a valuable scaffold for developing therapeutic agents. Additionally, the presence of dimethoxyphenyl and pyrrolopyrazine rings contributes to its bioavailability and metabolic stability, which are critical factors in modern drug development.

The compound's CAS No. 900011-71-4 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies). Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are essential for oral drug candidates. Moreover, its heterocyclic framework aligns with current trends in fragment-based drug discovery, where smaller molecular fragments are optimized for potency and selectivity.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative diseases. The benzodioxine moiety, known for its neuroprotective effects, has been studied in the context of Alzheimer's disease and Parkinson's disease. Researchers are exploring whether this compound can modulate amyloid-beta aggregation or tau protein phosphorylation, both of which are key targets in neurodegenerative research.

Another area of interest is the compound's potential role in cancer therapy. The pyrrolopyrazine core is structurally similar to several FDA-approved kinase inhibitors, such as those targeting EGFR or VEGFR. Preliminary studies suggest that this compound may exhibit anti-angiogenic or anti-proliferative effects, making it a candidate for oncology drug development. Its sulfonyl group could also facilitate interactions with cysteine residues in target proteins, a mechanism exploited by several covalent inhibitors.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic synthesis, including sulfonylation and cyclization reactions. The benzodioxine ring is typically constructed via Williamson ether synthesis, while the pyrrolopyrazine core is assembled using Pictet-Spengler or Bischler-Napieralski reactions. These synthetic routes are well-documented in the literature, making the compound accessible for further structure-activity optimization.

In the context of green chemistry, researchers are also investigating eco-friendly methods to synthesize this compound. The use of catalytic processes and biodegradable solvents aligns with the growing emphasis on sustainable drug development. This approach not only reduces environmental impact but also improves the cost-effectiveness of large-scale production.

The compound's physicochemical properties have been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies confirm its structural integrity and provide insights into its molecular conformation and intermolecular interactions. Such data are invaluable for computational modeling and virtual screening campaigns aimed at identifying novel drug-like molecules.

Given the increasing interest in personalized medicine, this compound's potential to target specific biomarkers or genetic mutations is another area of active research. Its modular structure allows for easy derivatization, enabling the exploration of diverse biological activities. For instance, modifying the dimethoxyphenyl or sulfonyl groups could yield analogs with improved selectivity or potency against particular disease targets.

In summary, 2-(2,3-dihydro-1,4-benzodioxine-6-sulfonyl)-1-(3,4-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine (CAS No. 900011-71-4) represents a fascinating case study in modern medicinal chemistry. Its unique structural features, combined with its potential applications in neurodegenerative diseases and cancer therapy, make it a compound of significant interest. As research continues, this molecule may pave the way for the development of innovative therapeutics that address unmet medical needs.